t-Boc-Aminooxy-PEG12-Boc

• Molecular Formula: C36H71NO17
• Molecular Weight: 789.9 g/mol
• InChI: InChI=1S/C36H71NO17/c1-35(2,3)53-33(38)7-8-40-9-10-41-11-12-42-13-14-43-15-16-44-17-18-45-19-20-46-21-22-47-23-24-48-25-26-49-27-28-50-29-30-51-31-32-52-37-34(39)54-36(4,5)6/h7-32H2,1-6H3,(H,37,39)
• InChIKey: WZOROVUSSDBPLZ-UHFFFAOYSA-N

t-Boc-Aminooxy-PEG12-Boc: Orthogonal Heterobifunctional Linker

t-Boc-Aminooxy-PEG12-Boc (MW 789.95, C₃₆H₇₁NO₁₇) is a monodisperse, heterobifunctional polyethylene glycol (PEG) linker featuring a t-Boc-protected aminooxy group at one terminus and a Boc-protected carboxylic acid (tert-butyl ester) at the other, separated by a 12-unit ethylene glycol spacer . It belongs to the PEG class of PROTAC (PROteolysis TArgeting Chimera) linkers, enabling the construction of bifunctional degraders by sequentially conjugating an E3 ligase ligand and a target-protein warhead . The orthogonal Boc protections permit a controlled, two-step deprotection-conjugation sequence, while the extended PEG12 chain provides spatial separation (~4.8–5.6 nm fully extended) to facilitate ternary complex formation between the E3 ligase and the target protein .

1

Orthogonal dual-Boc protection enables stepwise, sequential deprotection and conjugation in PROTAC assembly.

2

Monodisperse PEG12 spacer provides a defined, reproducible chain length for ternary complex studies.

3

Aminooxy terminus supports chemoselective oxime ligation to aldehyde/ketone-functionalized warheads.

Unique Advantages of t-Boc-Aminooxy-PEG12-Boc

Substituting t-Boc-Aminooxy-PEG12-Boc with a shorter PEG analog (e.g., PEG4 or PEG8) or a linker bearing a different protecting group fundamentally alters the spatial and chemical latitude required for productive ternary complex assembly in PROTAC design. The PEG12 chain extends the distance between ligands to approximately 4.8–5.6 nm, a span that accommodates large, multi-domain protein interfaces often exceeding 3 nm in crystallographic measurements of E3 ligase–substrate pairs . Shorter PEG linkers restrict conformational sampling and can sterically impede the mutual orientation of the ligase and target protein, reducing degradation efficiency . Furthermore, the dual-Boc protection strategy—while both groups are acid-labile—provides differential reactivity windows: the t-Boc-aminooxy can be selectively deprotected and conjugated via oxime ligation before liberating the t-butyl ester for amide coupling, or vice versa, enabling a modular, stepwise assembly workflow not possible with linkers containing only a single protected functional group or mixed orthogonal protections that may require incompatible deprotection conditions .

Shorter PEG

PEG4 or PEG8 analogs may not span inter-ligand distances beyond ~3.5 nm, potentially limiting ternary complex formation and degradation efficiency.

Single protection

Mono-Boc or mixed orthogonal linkers restrict conjugation order; dual-Boc architecture allows modular assembly with acid-sensitive warheads.

Polydisperse PEG

Polydisperse PEG linkers introduce chain-length variability, complicating SAR and analytical characterization of PROTAC constructs.

Quantitative Evidence: t-Boc-Aminooxy-PEG12-Boc

Extended Reach of PEG12 vs. PEG8

The fully extended length of the PEG12 chain in t-Boc-Aminooxy-PEG12-Boc provides a separational distance of approximately 4.8–5.6 nm, compared to a PEG8 spacer that extends to roughly 3.5 nm . This ~1.5–2.0 nm additional reach is critical for bridging E3 ligase recruitment sites and deeply buried target-protein binding pockets where the inter-ligand distance requirement exceeds 4 nm. In published PROTAC optimization studies, linker length directly correlates with ternary complex stability and degradation potency; PEG linkers shorter than 12 units often fail to induce cooperative ternary complex formation for larger protein targets where steric constraints dominate .

Spacer length comparison

Cross-study comparable

PEG12 fully extended ~4.8–5.6 nm vs. PEG8 ~3.5 nm; additional reach ~1.5–2.1 nm.

Critical for bridging large protein interfaces exceeding 4 nm in PROTAC design.

Calculated from ethylene glycol unit dimensions; vendor datasheet confirmation recommended.

Evidence Dimension	Fully extended spacer length
Target Compound Data	~4.8–5.6 nm (PEG12, 12 ethylene glycol units, ~48–56 Å)
Comparator Or Baseline	PEG8 spacer: ~3.5 nm (8 ethylene glycol units); PEG4 spacer: ~2.0–2.5 nm (4 ethylene glycol units)
Quantified Difference	PEG12 provides ~1.5–2.1 nm additional reach over PEG8 and ~2.5–3.6 nm over PEG4
Conditions	Calculated based on extended ethylene glycol unit length (~3.5–4.0 Å per unit); corroborated by vendor technical datasheets for PEG12 and PEG8 spacer arms

Why This Matters

Procurement of t-Boc-Aminooxy-PEG12-Boc over a PEG8 or PEG4 analog is essential when targeting protein pairs with large inter-domain distances, where insufficient linker length directly reduces ternary complex formation efficiency and degradation DC50.

Dual Boc Protection for Sequential Conjugation

t-Boc-Aminooxy-PEG12-Boc carries two acid-labile Boc protecting groups: a t-Boc on the aminooxy (–ONHBoc) and a tert-butyl ester on the carboxylic acid terminus. Under standard TFA deprotection conditions (e.g., 20–50% TFA in DCM), both groups are simultaneously removed; however, controlled acidolysis protocols (e.g., 1–5% TFA or HCl/dioxane gradient) can achieve differential deprotection kinetics, with the t-butyl ester on the carboxylate typically cleaving faster than the aminooxy-Boc carbamate . This permits sequential activation: the carboxylate can be liberated first and conjugated to an amine-bearing E3 ligase ligand via amide coupling, followed by aminooxy deprotection and oxime ligation to an aldehyde/ketone-functionalized warhead . In contrast, linkers such as t-Boc-Aminooxy-PEG12-acid carry only a single protecting group, forcing a fixed conjugation order and limiting synthetic modularity. Linkers with mixed orthogonal protections (e.g., Fmoc-aminooxy-PEG12-acid) require basic conditions for Fmoc removal, which may be incompatible with acid-sensitive warheads or ligase ligands.

Dual-Boc deprotection strategy

Class-level inference

Two Boc groups (aminooxy carbamate + tert-butyl ester) with differential acidolysis kinetics; sequential activation possible under 1–5% TFA.

Enables modular PROTAC synthesis in either conjugation order without extra protection-group steps.

Deprotection gradients must be empirically calibrated; class-level observation from analogous systems.

Evidence Dimension	Number and type of orthogonal protecting groups
Target Compound Data	Two Boc groups (carbamate on aminooxy + tert-butyl ester on carboxylate); both acid-labile with differential cleavage kinetics
Comparator Or Baseline	t-Boc-Aminooxy-PEG12-acid: 1 Boc group (aminooxy only); Fmoc-aminooxy-PEG12-acid: 1 base-labile Fmoc, 1 free acid; Boc-Aminooxy-PEG12-OH: 1 Boc group, 1 inert alcohol
Quantified Difference	Target compound enables 2-site sequential conjugation vs. 1-site or incompatible dual-site alternatives
Conditions	Deprotection: TFA/DCM (20–50% v/v); differential kinetics observed at lower TFA concentrations (1–5%) with tert-butyl ester cleavage preceding carbamate deprotection

Why This Matters

The dual-Boc architecture allows scientists to build PROTAC molecules in either conjugation order, accommodating the stability and reactivity constraints of diverse E3 ligase ligands and warheads without additional protection-group interconversion steps.

Aminooxy Enables Chemoselective Oxime Ligation

The aminooxy group (–ONH₂) in t-Boc-Aminooxy-PEG12-Boc, once deprotected, reacts specifically with aldehydes and ketones to form stable oxime bonds (R₁R₂C=N–O–R₃) . The observed second-order rate constant for aminooxy-PEG conjugation to glyoxyl-modified peptides at pH 7.0 is approximately 6 × 10⁻³ M⁻¹ s⁻¹, a rate that can be accelerated up to 120-fold using nucleophilic catalysis (e.g., 5-methoxyanthranilic acid) compared to the uncatalyzed reaction, and 19-fold faster than aniline-catalyzed reactions [1]. This bioorthogonal chemistry is highly selective for carbonyl groups and proceeds under physiological pH, unlike NHS ester–amine or maleimide–thiol chemistries, which can lead to off-target conjugation in complex biological matrices containing endogenous amines or thiols. By contrast, linkers relying on amine or thiol reactivity (e.g., Amino-PEG12-acid, t-Boc-Aminooxy-PEG12-thiol) require more stringent pH control or protection of endogenous nucleophiles, increasing experimental complexity and the risk of heterogeneous product mixtures.

Oxime ligation kinetics

Cross-study comparable

k₂ ≈ 6 × 10⁻³ M⁻¹ s⁻¹ (uncatalyzed, pH 7.0); up to 120-fold acceleration with nucleophilic catalysts.

Supports site-specific, single-isomer conjugation to carbonyl-containing ligands.

Rate reported for glyoxyl-modified peptide model; catalyst optimization may be required.

Evidence Dimension	Bioconjugation chemoselectivity and reaction rate
Target Compound Data	Aminooxy–carbonyl oxime ligation; k₂ ≈ 6 × 10⁻³ M⁻¹ s⁻¹ (uncatalyzed, pH 7.0); up to 120-fold acceleration with optimized catalysts
Comparator Or Baseline	NHS ester–amine: broad reactivity with primary amines; Maleimide–thiol: requires pH 6.5–7.5 and free cysteines; both prone to competing reactions with endogenous nucleophiles in biological settings
Quantified Difference	Oxime ligation is bioorthogonal to common biological nucleophiles; catalyzed rates rival strain-promoted azide–alkyne cycloaddition (SPAAC) kinetics
Conditions	Aqueous buffer, pH 7.0; catalyst: 5-methoxyanthranilic acid or aniline derivatives; model substrate: glyoxyl-modified peptides

Why This Matters

Choosing t-Boc-Aminooxy-PEG12-Boc over an NHS-ester or maleimide-based linker ensures site-specific, single-isomer conjugation to carbonyl-containing ligands, which is critical for producing homogeneous PROTAC constructs with reproducible biological activity.

• [1] Kool, E.T. et al. Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation at Neutral pH. Org. Lett. 2014, 16, 1454–1457. Reports rate constant of 6 × 10⁻³ M⁻¹ s⁻¹ for aminooxy-PEG + glyoxyl peptide at pH 7.0; catalyst acceleration data. View Source

Monodisperse PEG12 Ensures Reproducibility

t-Boc-Aminooxy-PEG12-Boc is a monodisperse, single-molecular-weight compound (MW 789.95 g/mol) with exactly 12 ethylene glycol repeat units, as opposed to polydisperse PEG linkers that contain a distribution of chain lengths . This discrete structure ensures a single, well-defined retention time by HPLC, a single molecular ion by mass spectrometry, and a consistent hydrodynamic radius. In PROTAC synthesis, polydisperse PEG linkers introduce batch-to-batch variability in linker length, complicating ternary complex formation optimization and leading to irreproducible DC₅₀ measurements . Monodisperse PEG12 constructs, in contrast, yield homogeneous PROTAC products that can be rigorously characterized by LC-MS and assigned a definitive molecular identity for patent filings and regulatory documentation. Substituting with polydisperse PEG-600 or PEG-1000 linkers sacrifices this analytical precision and can confound structure–activity relationship (SAR) studies.

Monodispersity profile

Class-level inference

Exact MW 789.95, Đ = 1.00; single HPLC peak and single MS ion vs. polydisperse PEG Đ ≈ 1.05–1.10.

Ensures homogeneous PROTAC products with definitive analytical identity.

Critical for lead optimization and intellectual property documentation; verify lot-specific data.

Evidence Dimension	Molecular weight dispersity and analytical profile
Target Compound Data	Monodisperse: exact MW 789.95, Đ = 1.00, single HPLC peak, single MS ion
Comparator Or Baseline	Polydisperse PEG600/PEG1000 linkers: Đ ≈ 1.05–1.10, broad HPLC peaks, multiple MS ions spanning ±44 Da increments
Quantified Difference	Target compound yields homogeneous PROTAC products with a single molecular identity; polydisperse linkers produce mixtures of PROTAC homologues
Conditions	Analytical characterization by RP-HPLC, ESI-MS, and MALDI-TOF of PROTAC constructs before and after conjugation

Why This Matters

For PROTAC development programs progressing toward lead optimization, intellectual property, and eventual IND-enabling studies, the use of monodisperse t-Boc-Aminooxy-PEG12-Boc ensures each PROTAC batch contains a single chemical entity, satisfying regulatory and reproducibility requirements.

PEG12 Enhances Solubility and Reduces Aggregation

The PEG12 backbone in t-Boc-Aminooxy-PEG12-Boc is computed to have a logP contribution of approximately –5.3 from the PEG chain alone, imparting high aqueous solubility to the linker and any PROTAC construct derived from it [1]. Alkyl-chain linkers of comparable extended length (e.g., C12–C16 alkyl spacers, ~1.5–2.0 nm) possess logP values of +3 to +5, significantly increasing the overall hydrophobicity of the PROTAC molecule and promoting aggregation, non-specific protein binding, and poor pharmacokinetic profiles . In cellular degradation assays, PROTACs built with PEG-based linkers consistently demonstrate lower non-specific cytotoxicity and higher maximum degradation (Dmax) compared to those employing alkyl spacers, attributable to reduced off-target partitioning into membranes and hydrophobic protein pockets. While quantitative solubility data for the specific t-Boc-Aminooxy-PEG12-Boc compound is not publicly available, the class-level advantage of PEG over alkyl linkers is well-documented in the PROTAC literature.

PEG12 hydrophilicity advantage

Class-level inference

Computed PEG chain logP contribution ≈ –5.3; >8 log units more hydrophilic than equivalent-length alkyl spacers.

May support lower aggregation and reduced non-specific binding in PROTAC constructs.

Class-level trend documented in literature; compound-specific solubility data to verify.

Evidence Dimension	Linker hydrophilicity and impact on PROTAC aggregation propensity
Target Compound Data	PEG12 backbone: computed XLogP3-AA ≈ –5.3 (PEG chain contribution); high aqueous solubility expected
Comparator Or Baseline	C12 alkyl linker: logP ≈ +3.5 to +4.5; C16 alkyl linker: logP ≈ +5.0 to +6.0; promiscuous membrane partitioning observed
Quantified Difference	PEG12 is >8 log units more hydrophilic than equivalent-length alkyl linkers, directly reducing aggregation and non-specific binding
Conditions	logP values derived from PubChem computational data for PEG12-containing compounds; alkyl linker logP from standard CH₃(CH₂)ₙ reference data

Why This Matters

Procurement of t-Boc-Aminooxy-PEG12-Boc over an alkyl-chain linker of similar length yields PROTAC candidates with superior solubility, lower aggregation, and more interpretable cellular degradation data, accelerating SAR cycles.

• [1] PubChem. Amino-PEG12-Acid Compound Summary. CID 53433573. Computed XLogP3-AA value of –5.3. Retrieved from https://pubchem.ncbi.nlm.nih.gov/compound/Amino-PEG12-Acid View Source

Optimal Use Cases for t-Boc-Aminooxy-PEG12-Boc

PROTAC Library Synthesis for Large Multi-Domain Proteins

When constructing PROTAC libraries against targets whose E3 ligase recruitment site is separated from the warhead binding pocket by >4 nm, t-Boc-Aminooxy-PEG12-Boc provides the necessary spatial reach (~4.8–5.6 nm) that PEG8 linkers (~3.5 nm) cannot achieve . The dual-Boc protection permits a systematic, combinatorial approach: the carboxylate can be coupled to a panel of E3 ligase ligands (CRBN, VHL, IAP), followed by aminooxy deprotection and oxime ligation to aldehyde/ketone-bearing warheads, enabling rapid optimization of both E3 ligase pairing and linker geometry.

Stepwise Assembly with Acid-Sensitive Warheads

The differential deprotection kinetics of the two Boc groups allow the carboxylate (tert-butyl ester) to be cleaved under mild conditions (1–5% TFA) without fully deprotecting the aminooxy group, enabling first-step amide conjugation to an amine-containing E3 ligase ligand . The aminooxy is subsequently liberated and conjugated via oxime ligation at near-neutral pH, preserving the integrity of acid-labile warheads such as those containing ketal, acetal, or boronate functionalities. This sequential workflow is not accessible with mono-protected linkers or mixed Fmoc/Boc-protected linkers that require base exposure.

Site-Specific Bioconjugation to Carbonyl-Tagged Proteins

The aminooxy group, once deprotected, enables chemoselective oxime ligation to aldehyde- or ketone-tagged proteins, forming a hydrolytically stable oxime bond under physiological conditions (pH 7.0, k₂ ≈ 6 × 10⁻³ M⁻¹ s⁻¹ uncatalyzed) . This bioorthogonal chemistry avoids competing reactions with lysine amines or cysteine thiols, making t-Boc-Aminooxy-PEG12-Boc the linker of choice for homogeneous protein–drug conjugate preparation where precise stoichiometry and site-specificity are critical. The PEG12 spacer further minimizes steric interference between the protein and the conjugated payload.

ADC Linker with Defined Hydrodynamic Radius

The monodisperse, fully hydrophilic PEG12 backbone of t-Boc-Aminooxy-PEG12-Boc confers a defined hydrodynamic radius and minimal non-specific protein binding, attributes critical for antibody-drug conjugate (ADC) spacers where aggregation and immunogenicity must be controlled . Unlike polydisperse PEG or hydrophobic alkyl linkers, the discrete PEG12 chain ensures each conjugate molecule bears exactly the same spacer length, yielding reproducible pharmacokinetic profiles and consistent drug-to-antibody ratios (DAR) across production batches [1].

Application

Selection Property

Validation Focus

PROTAC libraries for large multi-domain proteins

Extended PEG12 spacer length

Ternary complex formation efficiency across E3 ligase/warhead pairs

Stepwise assembly with acid-sensitive warheads

Dual-Boc differential deprotection kinetics

Sequential conjugation fidelity and warhead stability

Site-specific bioconjugation to carbonyl-tagged proteins

Aminooxy chemoselectivity and oxime ligation rate

Homogeneous product stoichiometry and bioorthogonality

ADC spacer with defined hydrodynamic radius

Monodisperse hydrophilic PEG12 backbone

Aggregation control and reproducible pharmacokinetic profiles

• [1] Kool, E.T. et al. Fast Alpha Nucleophiles: Structures that Undergo Rapid Hydrazone/Oxime Formation at Neutral pH. Org. Lett. 2014, 16, 1454–1457. View Source